Cas no 2097895-56-0 (4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide)

• Product Name: 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide
• CAS No: 2097895-56-0
• MF: C₁₇H₂₃FN₂O₃
• MW: 322.374528169632
• CID: 5467540
• Update Time: 2025-08-04

4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C17H23FN2O3/c1-17(2,3)13-10-20-16(22)14(13)15(21)19-8-9-23-12-6-4-11(18)5-7-12/h4-7,13-14H,8-10H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key： NVEXDBJDTZCNCX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCNC(C1C(NCC1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 322.16927076 g/mol
• Monoisotopic Mass: 322.16927076 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4
• Molecular Weight: 322.4

Additional information on 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide

Introduction to 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide (CAS No. 2097895-56-0)

4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2097895-56-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.

The molecular structure of this compound features a 4-tert-butyl group, which contributes to its steric hindrance and influences its interactions with biological targets. The presence of a fluorophenoxyl side chain further enhances its pharmacological potential by introducing electronic and steric effects that can modulate receptor binding affinity. Additionally, the pyrrolidine ring serves as a core scaffold, providing flexibility and allowing for diverse functionalization, which is crucial for optimizing drug-like properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. The 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide has been investigated for its potential role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Preliminary studies suggest that this compound may exhibit antidepressant-like effects, making it a valuable candidate for further exploration in the treatment of mood disorders.

The fluorine atom in the phenoxyl group is a key feature that contributes to the compound's metabolic stability and bioavailability. Fluorinated aromatic compounds are well-known for their enhanced binding affinity to biological targets, which can lead to more potent and selective drug candidates. This property has made this compound an attractive subject for researchers looking to develop next-generation pharmaceuticals with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. The 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide has been subjected to virtual screening and molecular docking studies to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes and receptors involved in various disease pathways, suggesting multiple therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, to construct the complex framework efficiently. The optimization of synthetic routes has been crucial in making this compound more accessible for further pharmacological evaluation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. By leveraging structure-based design principles, researchers can modify various functional groups to enhance specific pharmacological properties. The pyrrolidine core provides a versatile platform for such modifications, allowing for the creation of derivatives with tailored biological activities.

The pharmacokinetic profile of 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide is another area of active investigation. Studies have focused on understanding how the structural features influence absorption, distribution, metabolism, and excretion (ADME) properties. These insights are critical for predicting clinical efficacy and safety, ensuring that the compound progresses effectively through preclinical and clinical trials.

In conclusion, 4-tert-butyl-N-[2-(4-fluorophenoxy)ethyl]-2-oxopyrrolidine-3-carboxamide (CAS No. 2097895-56-0) represents a significant advancement in pharmaceutical research due to its unique structural characteristics and promising biological activities. Its potential applications in treating neurological disorders, coupled with its favorable pharmacokinetic properties, make it a compelling candidate for further development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in shaping the future of medicine.